![molecular formula C9H9F3N4O3 B3943585 2,2,2-trifluoro-N-{2-[(5-nitro-2-pyridinyl)amino]ethyl}acetamide](/img/structure/B3943585.png)
2,2,2-trifluoro-N-{2-[(5-nitro-2-pyridinyl)amino]ethyl}acetamide
Overview
Description
2,2,2-trifluoro-N-{2-[(5-nitro-2-pyridinyl)amino]ethyl}acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is also known as TFAA and is synthesized using a specific method that involves several steps.
Scientific Research Applications
TFAA has various scientific research applications, including its use as a reagent in the synthesis of other compounds. TFAA is also used as a building block in the synthesis of various drugs and pharmaceuticals. Additionally, TFAA is used as a chemical probe in the study of protein-ligand interactions.
Mechanism of Action
The mechanism of action of TFAA is not well understood, but it is believed to function as a protein modifier. TFAA is known to react with specific amino acids in proteins, leading to changes in protein structure and function. This modification can have various effects on cellular processes, including gene expression and signaling pathways.
Biochemical and Physiological Effects
TFAA has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that TFAA can inhibit the growth of cancer cells and induce apoptosis. TFAA has also been shown to increase the expression of specific genes involved in inflammation and immune response.
Advantages and Limitations for Lab Experiments
TFAA has several advantages for use in lab experiments, including its high purity and stability. TFAA is also readily available and relatively inexpensive. However, one limitation of TFAA is its potential toxicity, which can vary depending on the concentration and duration of exposure.
Future Directions
There are several future directions for research on TFAA, including its potential use as a therapeutic agent for cancer and other diseases. TFAA can also be used as a chemical probe to study the function of specific proteins and cellular processes. Additionally, further research is needed to understand the mechanism of action of TFAA and its potential applications in various fields of scientific research.
Conclusion
In conclusion, TFAA is a chemical compound that has significant potential for various scientific research applications. Its synthesis method is complex, and its mechanism of action is not well understood. However, TFAA has shown various biochemical and physiological effects in vitro and in vivo, making it a promising compound for future research. Further studies are needed to fully understand the potential applications of TFAA in different areas of scientific research.
properties
IUPAC Name |
2,2,2-trifluoro-N-[2-[(5-nitropyridin-2-yl)amino]ethyl]acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9F3N4O3/c10-9(11,12)8(17)14-4-3-13-7-2-1-6(5-15-7)16(18)19/h1-2,5H,3-4H2,(H,13,15)(H,14,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSAHYHFTTUERBS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1[N+](=O)[O-])NCCNC(=O)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9F3N4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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